8-(3-fluorobenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one

• IUPAC Name: 9-[(3-fluorophenyl)methyl]-1-oxa-9-azaspiro[4.6]undecan-8-one
• InChI: InChI=1S/C16H20FNO2/c17-14-4-1-3-13(11-14)12-18-9-8-16(6-2-10-20-16)7-5-15(18)19/h1,3-4,11H,2,5-10,12H2
• InChI Key: KLBGIPFNQMGWIL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC(=O)N(CC2)CC3=CC(=CC=C3)F)OC1
• Molecular Formula: C16H20FNO2
• Molecular Weight: 277.33 g/mol

Description

8-(3-fluorobenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one is a chemical compound that has gained attention in scientific research due to its unique structure and potential applications. This compound is also known as FBAU and has been studied for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of FBAU involves its binding to specific receptors in the body, such as the mu-opioid receptor and the serotonin receptor. This binding results in the activation of various signaling pathways, leading to the observed biochemical and physiological effects of FBAU.
Biochemical and Physiological Effects:
FBAU has been shown to have several biochemical and physiological effects, including anti-inflammatory and analgesic effects, as well as potential effects on mood and behavior. These effects are thought to be mediated by the binding of FBAU to specific receptors in the body, leading to the activation of various signaling pathways.

Advantages and Limitations for Lab Experiments

FBAU has several advantages for use in lab experiments, including its high purity and stability, as well as its ability to bind to specific receptors in the body. However, there are also limitations to the use of FBAU, including its potential toxicity and the need for specialized equipment for its synthesis and analysis.

Future Directions

There are several potential future directions for the study of FBAU, including its further characterization and optimization for use in medicinal chemistry and PET imaging. Additionally, the potential effects of FBAU on mood and behavior warrant further investigation, as do its potential toxicities and limitations for use in lab experiments. Overall, FBAU has shown promise as a unique and versatile compound for use in scientific research.

Synthesis Methods

The synthesis method of FBAU involves several steps, including the reaction of 3-fluorobenzylamine with 1,6-dibromohexane, followed by the reaction of the resulting compound with sodium hydride and 2-methyl-2-butanol. The final step involves the reaction of the intermediate compound with 1,3-propanediol and sodium hydride. This synthesis method has been optimized and improved over time, resulting in high yields and purities of FBAU.

Scientific Research Applications

FBAU has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. FBAU has also been studied for its potential use as a radiotracer in positron emission tomography (PET) imaging, due to its ability to bind to specific receptors in the brain.